![molecular formula C13H24N2O4 B2400191 Methyl 4-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-4-carboxylate CAS No. 1158759-65-9](/img/structure/B2400191.png)
Methyl 4-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-4-carboxylate
Overview
Description
“Methyl 4-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-4-carboxylate” is a chemical compound. It is a reactant for C-2 arylation of piperidines through directed transition metal-catalyzed sp3 C-H activation .
Molecular Structure Analysis
The molecular structure of this compound is complex. The InChI code for this compound is1S/C12H22N2O4/c1-11(2,3)18-10(16)14-12(9(15)17-4)5-7-13-8-6-12/h13H,5-8H2,1-4H3,(H,14,16) . This indicates that it contains carbon, hydrogen, nitrogen, and oxygen atoms.
Scientific Research Applications
Synthesis of Chemical Compounds
Methyl 4-({[(tert-butoxy)carbonyl]amino}methyl)piperidine-4-carboxylate is involved in the synthesis of various chemical compounds. For example, it is a key intermediate in the synthesis of 6-methoxy-7-[(1-methyl-4-piperidine)methoxyl]-4(3H)-quinazolone. This compound is significant due to its simplified reaction conditions and increased yield, making it suitable for industrial applications (Xiao-kai, 2013).
Advancements in Medicinal Chemistry
In medicinal chemistry, the compound serves as a crucial intermediate. For instance, it is used in the synthesis of Vandetanib, a medication used for certain types of cancer, showing the compound's relevance in pharmaceutical research (Wang et al., 2015).
Applications in Organic Syntheses
This compound is also significant in organic syntheses. It is involved in various reactions like intramolecular cyclization, highlighting its versatility in organic chemistry processes (Freund & Mederski, 2000).
Safety and Hazards
properties
IUPAC Name |
methyl 4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]piperidine-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O4/c1-12(2,3)19-11(17)15-9-13(10(16)18-4)5-7-14-8-6-13/h14H,5-9H2,1-4H3,(H,15,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
COSVYQJPWXOLFH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1(CCNCC1)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4,7-dichlorobenzo[d]thiazol-2-yl)-3-tosylpropanamide](/img/structure/B2400109.png)
![N-(3-fluorophenyl)-2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanylacetamide](/img/structure/B2400111.png)
![3-(2,2-dimethoxyethyl)-5-(2-propynylsulfanyl)-4-[3-(trifluoromethyl)phenyl]-4H-1,2,4-triazole](/img/structure/B2400118.png)
![N-(cyanomethyl)-2-({3,5-difluoro-[1,1'-biphenyl]-2-yl}amino)acetamide](/img/structure/B2400119.png)
![8-(2-((2,5-dimethoxyphenyl)amino)ethyl)-1,3,7-trimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2400122.png)
![3-{[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methoxy}naphthalene-2-carboxylic acid](/img/structure/B2400126.png)
